Cas no 89239-50-9 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-cyclopropyl-1,3-dimethyl-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-cyclopropyl-1,3-dimethyl-
• CAS No: 89239-50-9
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 607324
• PubChem ID: 13338408
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-cyclopropyl-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-cyclopropyl-1,3-dimethyl-
• 7-chloro-5-cyclopropyl-1,3-dimethylpyrazolo[4,3-d]pyrimidine
• 7-chloro-5-cyclopropyl-1,3-dimethyl-pyrazolo[4,3-d]pyrimidine
• DTXSID00537361
• 7-Chloro-5-cyclopropyl-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine
• LHDTXDSGFSJVQF-UHFFFAOYSA-N
• 89239-50-9
• 1h-pyrazolo[4,3-d]pyrimidine,7-chloro-5-cyclopropyl-1,3-dimethyl-
• SCHEMBL11063316

• Inchi： 1S/C10H11ClN4/c1-5-7-8(15(2)14-5)9(11)13-10(12-7)6-3-4-6/h6H,3-4H2,1-2H3
• InChI Key： LHDTXDSGFSJVQF-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C)=NN2C)N=C(C2CC2)N=1

Computed Properties

• Exact Mass: 222.0672241g/mol
• Monoisotopic Mass: 222.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.6Ų